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Compound of Interest

Compound Name:
Methyl 2-hydroxy-3-

propionylbenzoate

CAS No.: 88466-30-2

Cat. No.: B1610046

Get Quote

Executive Directive
Do not treat this chemical as general trash or drain waste. Methyl 2-hydroxy-3-
propionylbenzoate is a functionalized aromatic ester with acute toxicity and irritation hazards.

[1][2][3][4] It requires thermal destruction via a licensed hazardous waste incinerator. This guide

defines the segregation, packaging, and hand-off procedures required to maintain compliance

with RCRA (USA) and international safety standards.

Chemical Profile & Hazard Assessment
Before initiating disposal, verify the chemical identity and associated hazards. This data

determines the waste stream classification.

Table 1: Chemical Identification & Properties
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Parameter Specification

Chemical Name Methyl 2-hydroxy-3-propionylbenzoate

CAS Number 88466-30-2

Molecular Formula C₁₁H₁₂O₄

Molecular Weight 208.21 g/mol

Physical State Solid (typically crystalline) or viscous oil

Solubility
Soluble in organic solvents (DMSO, Methanol);

Poor water solubility

Table 2: GHS Hazard Classification
Critical for labeling waste containers.
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Hazard Code Description Operational Implication

H302 Harmful if swallowed

Zero Tolerance for Open

Systems: All waste containers

must be sealed immediately

after addition to prevent

accidental ingestion via glove-

to-mouth transfer.

H315 Causes skin irritation

Double Glove: Nitrile gloves

(min 0.11mm) are required.

Contaminated gloves are

hazardous waste.

H319 Causes serious eye irritation

Eye Protection: Safety goggles

(ANSI Z87.1) are mandatory.

Face shield recommended for

liquid waste pouring.

H335 May cause respiratory irritation

Fume Hood Use: All transfers

must occur inside a certified

chemical fume hood to capture

dust/vapors.

Pre-Disposal Protocol: Segregation & Packaging
A. Waste Stream Selection
This compound contains Carbon, Hydrogen, and Oxygen. It contains no halogens (Cl, Br, F, I)

in its native structure.

Primary Stream: Organic Waste (Non-Halogenated).

Secondary Stream: Solid Hazardous Waste (if disposing of pure solids or contaminated

debris).

B. Container Compatibility
Recommended: Amber Glass or High-Density Polyethylene (HDPE).
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Prohibited: Do not use metal containers if the waste is acidic (phenolic protons can be

weakly acidic).

Headspace: Leave at least 10% headspace in liquid containers to allow for thermal

expansion.

C. Labeling Requirements
Every container must be labeled before the first drop of waste is added.

Must Include: Full Chemical Name (No abbreviations), CAS # (88466-30-2), and Hazard

Checkboxes (Toxic, Irritant).

Disposal Workflow
The following diagram outlines the decision logic for disposing of Methyl 2-hydroxy-3-
propionylbenzoate in various states (Pure, Solution, or Debris).
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Waste Generation:
Methyl 2-hydroxy-3-propionylbenzoate

Determine Physical State

Pure Solid / Expired Stock

Solid

Dissolved in Solvent
(e.g., DMSO, MeOH)

Liquid

Contaminated Debris
(Gloves, Weigh Boats)

Consumables

Pack in original vial or
clear wide-mouth jar

Segregate: Organic Solvents
(Non-Halogenated)

Double bag in
Clear Hazardous Waste Bags

LABELING:
Write CAS: 88466-30-2
Mark 'Toxic' & 'Irritant'

Satellite Accumulation Area
(Secondary Containment)

EHS / Waste Vendor Pickup
(Thermal Incineration)

Click to download full resolution via product page

Figure 1: Decision logic for the safe disposal of Methyl 2-hydroxy-3-propionylbenzoate
based on physical state.

Spill Management Protocol (Immediate Action)
Accidental release requires immediate containment to prevent respiratory or dermal exposure.
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Evacuate & Ventilate: If the spill is outside a fume hood (>100 mg), evacuate the immediate

area.

PPE Upgrade: Wear double nitrile gloves, lab coat, and safety goggles. If dust is present,

use an N95 or P100 respirator.

Containment:

Solids: Cover with wet paper towels to prevent dust generation. Gently sweep into a

dustpan.

Liquids: Surround with absorbent pads or vermiculite.

Decontamination: Scrub the area with a soap/water solution (the phenol group is slightly

acidic; mild alkaline soap helps solubilization).

Disposal of Spill Materials: All cleanup materials (pads, towels, gloves) must be placed in a

sealed hazardous waste bag and labeled as "Debris contaminated with CAS 88466-30-2".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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